Cas no 1782249-70-0 (2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-
• CAS No: 1782249-70-0
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 5989918
• PubChem ID: 84018685
• Update Time: 2025-06-08

2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-
• 5-Bromo-3-(propan-2-yl)thiophene-2-carboxylicacid
• 5-Bromo-3-(propan-2-yl)thiophene-2-carboxylic acid
• 1782249-70-0
• EN300-716587

• Inchi： 1S/C8H9BrO2S/c1-4(2)5-3-6(9)12-7(5)8(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： PMEGGOJREJEKLI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Br)=CC=1C(C)C

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 336.1±42.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)

Additional information on 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-

Professional Introduction to Compound with CAS No. 1782249-70-0 and Product Name: 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)-

The compound identified by the CAS number 1782249-70-0 and the product name 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromine substituent at the 5-position and an isopropyl group at the 3-position of the thiophene ring, endow it with unique chemical properties that make it a valuable scaffold for further functionalization and exploration.

In recent years, thiophene derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The bromine atom in 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- serves as a reactive site for various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are commonly employed in the synthesis of more complex molecules. Additionally, the isopropyl group contributes to the steric environment of the molecule, influencing its interactions with biological targets.

The synthesis of 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine substituent at the 5-position can be achieved through electrophilic aromatic substitution reactions, while the attachment of the isopropyl group at the 3-position typically involves Grignard reactions or other organometallic transformations. These synthetic strategies highlight the compound's versatility as a building block for more intricate molecular architectures.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Thiophene derivatives have been reported to interact with various biological pathways, making them promising candidates for therapeutic intervention. For instance, studies have shown that certain thiophene-based compounds can inhibit kinases and other enzymes involved in cancer progression. The structural motif of 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- aligns well with this trend, suggesting that it may possess similar inhibitory effects.

Recent research has also explored the use of thiophene derivatives in materials science. Their electronic properties make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The presence of both electron-donating and electron-withdrawing groups in this compound can modulate its charge transport characteristics, making it a candidate for optimizing device performance.

The bromine substituent in particular plays a crucial role in these applications. It not only facilitates further functionalization but also influences the electronic properties of the molecule. For example, brominated thiophenes can exhibit higher thermal stability and better solubility in common organic solvents compared to their non-brominated counterparts. This makes them more amenable to processing into films and other materials.

In conclusion, 2-Thiophenecarboxylic acid, 5-bromo-3-(1-methylethyl)- represents a versatile and promising compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, including the bromine atom and isopropyl group, make it an attractive scaffold for further chemical exploration. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an important role in advancing our understanding of these molecules and their applications.